Cas no 175136-63-7 (3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile)

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile structure

175136-63-7 structure

Product Name:3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile

CAS No:175136-63-7

MF:C₁₁H₅F₆N

MW:265.154523611069

MDL:MFCD00051605

CID:92106

PubChem ID:5702812

Update Time:2025-04-18

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile
- 3-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ACRYLONITRILE
- 3-[3,5-DI(TRIFLUOROMETHYL)PHENYL]ACRYLONITRILE
- 3,5-BIS(TRIFLUOROMETHYL)CINNAMONITRILE
- (E)-3-(3,5-bis(trifluoromethyl)phenyl)acrylonitrile
- 3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile97%
- 3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile 97%
- XZINYAZSRZTYPY-OWOJBTEDSA-N
- EN300-23876698
- 2-Propenenitrile, 3-[3,5-bis(trifluoromethyl)phenyl]-
- CS-0266329
- A811758
- 175136-63-7
- SR-01000645445-1
- (E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
- AKOS000121143
- FS-5017
- HMS549P03
- (2E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
- AKOS025310024
- 1027717-63-0
- MFCD00051605
- EN300-26034
- 3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enenitrile
- SCHEMBL3594419
- CCG-56493
- 2-Propenenitrile,3-[3,5-bis(trifluoromethyl)phenyl]-
- CHEMBL5282030
- G29502
- MDL： MFCD00051605
- Inchi： 1S/C11H5F6N/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-2,4-6H/b2-1+
- InChI Key： XZINYAZSRZTYPY-OWOJBTEDSA-N
- SMILES： FC(C1C=C(/C=C/C#N)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

Exact Mass: 265.03300
Monoisotopic Mass: 265.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.8
Topological Polar Surface Area: 23.8

Experimental Properties

Color/Form: Crystalline powder
Density: 1.389
Melting Point: 80 °C
Boiling Point: 247°Cat760mmHg
Flash Point: 103.2°C
Refractive Index: 1.457
PSA: 23.79000
LogP: 4.26098
Solubility: Not determined

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：3276
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III
Safety Term：6.1
Packing Group：III
Risk Phrases：R36/37/38

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	008209-1g	3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile	175136-63-7	98%	1g	￡26.00	2022-03-01
Ambeed	A644005-1g	3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile	175136-63-7	98%	1g	$188.0	2024-04-22
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eNovation Chemicals LLC	D526888-5g	3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile	175136-63-7	95%	5g	$695	2025-02-26
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Oakwood	008209-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile	175136-63-7	98%	250mg	$60.00	2024-07-19
Oakwood	008209-1g	3-[3,5-Bis(trifluoromethyl)phenyl]acrylonitrile	175136-63-7	98%	1g	$120.00	2024-07-19
1PlusChem	1P0020QC-250mg	2-Propenenitrile, 3-[3,5-bis(trifluoromethyl)phenyl]-	175136-63-7	98%	250mg	$89.00	2023-12-20

3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:175136-63-7)3-(3,5-Bis(trifluoromethyl)phenyl)acrylonitrile

Order Number:A811758

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):169.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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